Cas no 126595-74-2 (N7-(2-Hydroxyethyl)adenine)

• Product Name: N7-(2-Hydroxyethyl)adenine
• CAS No: 126595-74-2
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 897305
• PubChem ID: 11019436
• Update Time: 2025-09-18

N7-(2-Hydroxyethyl)adenine Chemical and Physical Properties

Names and Identifiers

• 6-amino-7H-Purine-7-ethanol
• 2-(6-aminopurin-7-yl)ethanol
• N7-(2-Hydroxyethyl)adenine
• 7-(2-Hydroxyethyl)adenine
• BDBM50257050
• 126595-74-2
• 2-(6-Amino-7H-purin-7-yl)ethanol
• CHEMBL466850
• DTXSID60452081
• 7-(2-Hydroxyethyl)-7H-adenine
• DB-298736
• 2-(6-amino-7H-purin-7-yl)ethan-1-ol
• XOMKQMGJBJAMCE-UHFFFAOYSA-N
• SCHEMBL4815870

• Inchi： 1S/C7H9N5O/c8-6-5-7(10-3-9-6)11-4-12(5)1-2-13/h3-4,13H,1-2H2,(H2,8,9,10)
• InChI Key： XOMKQMGJBJAMCE-UHFFFAOYSA-N
• SMILES： OCCN1C=NC2=C1C(N)=NC=N2

Computed Properties

• Exact Mass: 179.08100
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.85000
• LogP: -0.01800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines